Cas no 1326810-45-0 (3-(3,4-Dichlorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(3,4-Dichlorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• CAS No: 1326810-45-0
• MF: C₁₁H₉Cl₂NO₃
• MW: 274.100061178207
• CID: 4694607
• Update Time: 2025-06-27

3-(3,4-Dichlorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dichlorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C11H9Cl2NO3/c1-11(10(15)16)5-9(14-17-11)6-2-3-7(12)8(13)4-6/h2-4H,5H2,1H3,(H,15,16)
• InChI Key： CQGNRWFHWOALEC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1CC(C(=O)O)(C)ON=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 361
• Topological Polar Surface Area: 58.9

Additional information on 3-(3,4-Dichlorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid

3-(3,4-Dichlorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic Acid: A Comprehensive Overview

The compound 3-(3,4-Dichlorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid (CAS No. 1326810-45-0) is a chemically synthesized organic compound with a unique structure and diverse applications. This compound belongs to the class of oxazole derivatives, which are known for their versatility in chemical and biological systems. The molecule features a substituted oxazole ring system with a carboxylic acid group and a dichlorophenyl substituent, making it a promising candidate for various research and industrial applications.

Recent studies have highlighted the potential of oxazole derivatives in the field of drug discovery. The dichlorophenyl group in this compound contributes to its stability and bioavailability, while the carboxylic acid group offers opportunities for further functionalization. Researchers have explored the synthesis of this compound through various routes, including condensation reactions and cyclization processes. These methods have been optimized to improve yield and purity, ensuring its suitability for advanced applications.

The structural uniqueness of 3-(3,4-Dichlorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid has made it a focal point in medicinal chemistry. Its ability to interact with biological targets such as enzymes and receptors has been extensively studied. For instance, recent findings suggest that this compound exhibits potent antitumor activity by inhibiting key enzymes involved in cancer cell proliferation. Additionally, its anti-inflammatory properties have been explored in preclinical models, showing promise as a potential therapeutic agent.

In terms of synthesis, the compound is typically derived from a combination of aromatic chlorobenzene derivatives and aldehyde precursors. The reaction conditions are carefully controlled to ensure the formation of the desired oxazole ring system. Recent advancements in catalytic methods have enabled greener and more efficient syntheses of this compound, aligning with sustainable chemistry practices.

Another area of interest is the environmental impact of this compound. Studies have shown that it undergoes biodegradation under specific environmental conditions, reducing its persistence in ecosystems. However, further research is needed to fully understand its ecological footprint and ensure its safe use in industrial applications.

In conclusion, 3-(3,4-Dichlorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid (CAS No. 1326810-45-0) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structure and functional groups make it an attractive target for researchers aiming to develop novel therapeutic agents and advanced materials.